4-(4-Methylpiperidin-1-yl)-3-nitrobenzaldehyde

• IUPAC Name: 4-(4-methylpiperidin-1-yl)-3-nitrobenzaldehyde
• InChI: InChI=1S/C13H16N2O3/c1-10-4-6-14(7-5-10)12-3-2-11(9-16)8-13(12)15(17)18/h2-3,8-10H,4-7H2,1H3
• InChI Key: NUGYXWMIKRMUHC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=C(C=C(C=C2)C=O)[N+](=O)[O-]
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in recent years. For instance, a practical and facile synthesis of various N-methyl imines was conducted at 85 °C using 4,4′-trimethylenedipiperidine as a safe and green catalyst.

Chemical Reactions Analysis

Piperidine derivatives have been used in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Applications :
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Anticancer Research

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Mechanism of Action

The mechanism of action of piperidine derivatives is diverse and depends on the specific compound. For example, 4,4-disubstituted N-benzyl piperidines have been shown to inhibit the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction.

Safety and Hazards

The safety data sheet for a related compound, Piperidine, indicates that it is highly flammable, harmful if swallowed, toxic in contact with skin or if inhaled, and causes severe skin burns and eye damage.